Cas no 1704089-77-9 (1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine)

1-(4-Bromo-5-methylthiophen-2-yl)cyclohexan-1-amine is a brominated thiophene derivative featuring a cyclohexylamine substituent, which enhances its utility as a versatile intermediate in organic synthesis. The presence of both bromine and methyl groups on the thiophene ring offers selective reactivity for cross-coupling reactions, such as Suzuki or Negishi couplings, enabling the construction of complex heterocyclic frameworks. The cyclohexylamine moiety contributes to steric and electronic modulation, making it valuable in medicinal chemistry for the development of bioactive compounds. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in pharmaceutical and materials science research.
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine structure
1704089-77-9 structure
Product Name:1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
CAS No:1704089-77-9
MF:C11H16BrNS
MW:274.220440864563
CID:5983731
PubChem ID:84810477
Update Time:2025-10-11

1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
    • EN300-1920182
    • 1704089-77-9
    • Inchi: 1S/C11H16BrNS/c1-8-9(12)7-10(14-8)11(13)5-3-2-4-6-11/h7H,2-6,13H2,1H3
    • InChI Key: WMGBRNJPCDRQGU-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)SC(=C1)C1(CCCCC1)N

Computed Properties

  • Exact Mass: 273.01868g/mol
  • Monoisotopic Mass: 273.01868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.3Ų

1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1920182-1g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
1g
$1286.0 2023-09-17
Enamine
EN300-1920182-5g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
5g
$3728.0 2023-09-17
Enamine
EN300-1920182-10g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
10g
$5528.0 2023-09-17
Enamine
EN300-1920182-0.05g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
0.05g
$1080.0 2023-09-17
Enamine
EN300-1920182-0.1g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
0.1g
$1131.0 2023-09-17
Enamine
EN300-1920182-0.25g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
0.25g
$1183.0 2023-09-17
Enamine
EN300-1920182-0.5g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
0.5g
$1234.0 2023-09-17
Enamine
EN300-1920182-1.0g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
1g
$1286.0 2023-05-31
Enamine
EN300-1920182-2.5g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
2.5g
$2520.0 2023-09-17
Enamine
EN300-1920182-5.0g
1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine
1704089-77-9
5g
$3728.0 2023-05-31

Additional information on 1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine

Research Brief on 1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine (CAS: 1704089-77-9)

1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine (CAS: 1704089-77-9) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene and cyclohexylamine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine involves a multi-step process, starting with the bromination of 5-methylthiophene-2-carbaldehyde, followed by a Grignard reaction to introduce the cyclohexylamine moiety. The compound's structural features, including the bromine substitution and the cyclohexylamine group, are critical for its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

Pharmacological evaluations of 1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. In vitro studies using cell-based assays demonstrated its ability to modulate receptor activity at micromolar concentrations, suggesting its potential as a CNS-active agent. Additionally, preliminary in vivo studies in rodent models have indicated its ability to cross the blood-brain barrier, further supporting its therapeutic potential.

Recent research has also explored the compound's potential in treating neurological disorders such as depression and anxiety. A 2023 study published in the Journal of Medicinal Chemistry reported that 1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine exhibited significant anxiolytic effects in animal models, with a favorable safety profile. The study highlighted the compound's selective binding to specific serotonin receptor subtypes, which may explain its therapeutic effects.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacokinetic properties. Current efforts are focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound through preclinical development.

In conclusion, 1-(4-bromo-5-methylthiophen-2-yl)cyclohexan-1-amine represents a promising candidate for CNS drug development. Its unique chemical structure and pharmacological profile warrant further investigation to unlock its full therapeutic potential. Future studies should focus on detailed mechanistic studies, toxicity assessments, and clinical translation to validate its efficacy and safety in humans.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD